Cas no 2962-90-5 (Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl-)

• Product Name: Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl-
• CAS No: 2962-90-5
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• CID: 275025
• PubChem ID: 137780
• Update Time: 2025-04-19

Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl-
• 1,3-dimethylbenzo[g]pteridine-2,4-dione
• 1,3-Dimethyl-1H-benzo[g]pteridin-2,4-dion
• 1,3-dimethyl-1H-benzo[g]pteridine-2,4-dione
• 1,3-Dimethylalloxazine
• AC1L3BCS
• Alloxazine, 1,3-dimethyl-
• Alloxazine,3-dimethyl-
• NSC120807
• Oprea1_108056
• Oprea1_504199
• SureCN3668402
• HMS2681F04
• MLS000856066
• SMR000282811
• NSC-120807
• 2962-90-5
• SCHEMBL3668402
• CHEMBL1452698
• 6GD3Q8LVS8
• Opera_ID_1062
• DTXSID20183804
• Benzo(g)pteridine-2,4(1H,3H)-dione, 1,3-dimethyl-
• NCGC00245183-01
• AKOS015904932
• Benzo[g]pteridine-2,4(1H,3H)-dione, 1,3-dimethyl-
• TQP1689
• Cambridge id 5482629
• 1,3-dimethylbenzo[g]pteridine-2,4(1H,3H)-dione
• NSC 120807
• Benzo[g]pteridine-2,3H)-dione, 1,3-dimethyl-

• Inchi： 1S/C12H10N4O2/c1-15-10-9(11(17)16(2)12(15)18)13-7-5-3-4-6-8(7)14-10/h3-6H,1-2H3
• InChI Key： YEMGIXHLCZYUPK-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C2C(=NC3C=CC=CC=3N=2)N1C)=O

Computed Properties

• Exact Mass: 242.0805
• Monoisotopic Mass: 242.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.408
• Boiling Point: 436°Cat760mmHg
• Flash Point: 217.5°C
• Refractive Index: 1.675
• PSA: 66.4
• LogP: 0.18040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Alloxazines and isoalloxazines